Cas no 89250-11-3 (Benzenamine, 4-(1H-imidazol-4-yl)-2-methyl-)

• Product Name: Benzenamine, 4-(1H-imidazol-4-yl)-2-methyl-
• CAS No: 89250-11-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 606724
• PubChem ID: 20201813
• Update Time: 2025-04-19

Benzenamine, 4-(1H-imidazol-4-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1H-imidazol-4-yl)-2-methyl-
• 4-(1H-imidazol-5-yl)-2-methylaniline
• DTXSID90603483
• 4-(3-methyl-4-aminophenyl)-1-H-imidazole
• 89250-11-3
• WIQSVCYFEBWMJQ-UHFFFAOYSA-N
• 4-(3-Methyl-4-amino-phenyl)-1-H-imidazole

• Inchi： 1S/C10H11N3/c1-7-4-8(2-3-9(7)11)10-5-12-6-13-10/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： WIQSVCYFEBWMJQ-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų